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Compound of Interest

Compound Name: Ammonium Chloride
CAS No.: 54450-56-5
Cat. No.: B10774519
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential information for the safe handling
and disposal of ammonium chloride, a compound that, while common, requires careful
management to mitigate risks.

Ammonium chloride is a white crystalline salt that is harmful if swallowed and causes serious
eye irritation.[1][2][3] It may also cause irritation to the skin and respiratory system.[1]
Adherence to proper safety protocols is crucial to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper selection and use of PPE, in conjunction with engineering controls, are the primary lines
of defense against exposure to ammonium chloride.
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Control Type

Requirement

Details

Engineering Controls

Chemical Fume Hood

Whenever possible, conduct
work with ammonium chloride
in a properly functioning

chemical fume hood.[4]

Ventilation

Ensure the work area is well-
ventilated, with good general
ventilation (typically 10 air

changes per hour).[1]

Safety Stations

Eyewash stations and safety
showers must be readily
accessible in the immediate
vicinity of where ammonium
chloride is handled.[5][6]

Eye and Face Protection

Goggles

Wear chemical splash goggles
that are ANSI-approved and
properly fitting.[4][5][7]

Face Shield

A face shield should be worn in
addition to goggles when there

is a risk of splashing.[8]

Skin Protection

Gloves

Chemical-resistant gloves are
mandatory. Nitrile or natural
rubber gloves are
recommended.[4][8] It is
advisable to wear two pairs of
nitrile gloves.[4] Always inspect
gloves before use and use

proper removal techniques.[9]

Protective Clothing

Wear a lab coat, overalls, or
other suitable protective
clothing to prevent skin
contact.[1][5][7]
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Safety shoes are

Shoes
recommended.[7]
If engineering controls do not
maintain airborne
concentrations below exposure
Respiratory Protection Respirator limits, or if dust is generated, a

NIOSH-approved air-purifying
particulate filter respirator (e.g.,
N95) should be used.[5][8]

Exposure Limits

Monitoring the concentration of airborne ammonium chloride fumes is important to ensure a
safe working environment.

Organization Exposure Limit Details

Permissible Exposure Limit
OSHA 10 mafm? (PEL) calculated as an 8-hour
mg/m
J time-weighted average (TWA).

[51(10]

Recommended Exposure Limit
NIOSH 10 mg/m3 (REL) as a Time-Weighted
Average (TWA).[9][10]

Short-Term Exposure Limit

20 mg/m3
(STEL).[9]
Threshold Limit Value (TLV) as
ACGIH 10 mg/m3 a Time-Weighted Average
(TWA).[9]
Short-Term Exposure Limit
20 mg/m3

(STEL).[9]

Operational Plan for Handling Ammonium Chloride
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Following a systematic procedure is critical for minimizing risks.

Step 1: Preparation and Precautionary Measures

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for ammonium chloride.[5]

e Ensure Training: All personnel handling the substance must be trained on its hazards and
the proper handling procedures.[5]

o Assemble PPE: Put on all required personal protective equipment as detailed in the table
above.

» Verify Engineering Controls: Confirm that the chemical fume hood is operational and that
eyewash stations and safety showers are unobstructed.[4][6]

Prepare Work Area: Ensure the workspace is clean and uncluttered.

Step 2: Handling and Usage

e Avoid Dust and Fumes: Handle ammonium chloride in a way that minimizes the generation
of dust and fumes.[4][6]

» Prevent Contact: Avoid direct contact with the skin, eyes, and clothing.[1][4]

¢ No Personal Items: Do not eat, drink, or smoke in the area where ammonium chloride is
being handled.[1][10][11]

o Labeling: Ensure all containers of ammonium chloride are clearly and accurately labeled.

Step 3: Post-Handling Procedures

e Secure Containers: Tightly close all containers of ammonium chloride when not in use.[5]

[6]
o Decontaminate: Clean the work surface thoroughly to remove any residual contamination.[1]

 Remove PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use
items like gloves properly.[9]
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o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling the chemical.[1][5][11]

Emergency and First-Aid Protocols

In case of accidental exposure, immediate and appropriate first-aid is crucial.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,
making sure to lift the upper and lower eyelids.[5][11] Remove contact lenses if it is safe to
do so.[1] Seek immediate medical attention.[10]

o Skin Contact: Remove any contaminated clothing.[11] Wash the affected skin area
thoroughly with soap and water.[1] If irritation develops or persists, get medical attention.[10]

¢ Inhalation: Move the affected person to an area with fresh air.[5][10] If breathing becomes
difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[5] Seek
immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting.[5] Rinse the mouth thoroughly with water.[1][10] If the
person is conscious, have them drink a glass of water.[7] Call a poison control center or a
doctor for treatment advice immediately.[7][10]

Disposal Plan

Ammonium chloride is toxic to aquatic life, so it is imperative that it is not released into the
environment.[5][10]

o Waste Collection: Collect all ammonium chloride waste, including contaminated materials,
in a clearly labeled, sealed, and appropriate container for chemical waste.[1][7]

o Regulatory Compliance: Dispose of the waste in strict accordance with all applicable federal,
state, and local environmental regulations.[5][11] Do not pour it down the drain or into
sewers.[2][5]

o Professional Disposal: Utilize an approved waste disposal company for the removal and
disposal of the chemical waste.
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Ammonium Chloride Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of
ammonium chloride.
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Caption: Workflow for Safe Handling of Ammonium Chloride.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10774519/docs?utm_src=pdf-body-img#essential-safety-and-operational-guidance-for-handling-ammonium-chloride
https://www.benchchem.com/product/b10774519/docs?utm_src=pdf-body#essential-safety-and-operational-guidance-for-handling-ammonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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